Cas no 10147-68-9 (2-chloro-N-(2-hydroxyphenyl)acetamide)

• Product Name: 2-chloro-N-(2-hydroxyphenyl)acetamide
• CAS No: 10147-68-9
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00086381
• CID: 235881
• PubChem ID: 350567
• Update Time: 2025-04-19

2-chloro-N-(2-hydroxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-hydroxyphenyl)acetamide
• 2-HYDROXY CHLOROACETOANILIDE
• 2-Chloracetamino-phenol
• 2-chloro-2'-hydroxyacetanilide
• NSC512704
• Z57764509
• AKOS000100143
• BB 0217235
• 2-chloroacetyl-2-hydroxyaniline
• 2-Chloro-N-(2-hydroxy-phenyl)-acetamide
• 10147-68-9
• Acetamide, 2-chloro-N-(2-hydroxyphenyl)-
• DTXSID80325602
• MFCD00086381
• NSC-512704
• EN300-25483
• SCHEMBL4604147
• DTXCID10276719
• G30455
• STK232300
• DB-409566
• ALBB-024846

• MDL： MFCD00086381
• Inchi： 1S/C8H8ClNO2/c9-5-8(12)10-6-3-1-2-4-7(6)11/h1-4,11H,5H2,(H,10,12)
• InChI Key： PLLWMLQTDMZVDE-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 1.64250

2-chloro-N-(2-hydroxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides